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Compound of Interest

Compound Name: Acid green 20

Cat. No.: B3273268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Green 20, identified by the CAS number 5850-39-5, is a synthetic dye belonging to the

double azo class of compounds.[1] Primarily utilized in the textile and paper industries, its

properties and potential applications are of interest to various scientific disciplines. This

technical guide provides a comprehensive overview of the chemical and physical properties,

synthesis, applications, and safety information for Acid Green 20. While its use in industrial

dyeing is well-documented, its application in biological research and drug development is not

extensively reported in publicly available literature. This document consolidates the available

technical data to serve as a foundational resource for researchers.

Chemical and Physical Properties
Acid Green 20 is a dark green to black powder.[1][2][3] Its chemical structure as a disodium

salt of a complex aromatic sulfonic acid renders it soluble in water.[1][2][3][4][5]

Table 1: Chemical and Physical Properties of Acid Green 20
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Property Value Reference

CAS Number 5850-39-5 [1][3]

C.I. Name Acid Green 20, C.I. 20495 [1][3]

Molecular Formula C22H16N6Na2O7S2 [1][5]

Molecular Weight 586.51 g/mol [1][5]

Appearance Dark green to black powder [1][2][3]

Solubility

Soluble in water, slightly

soluble in ethanol and soluble

fiber element, insoluble in

other organic solvents.

[1][2][3][4]

Melting Point >300°C [4]

Table 2: Color Properties in Different Chemical Environments

Condition Observed Color Reference

Aqueous Solution Dark blue-green [1][2][3]

Concentrated H2SO4 Blue-green [1][3]

Diluted H2SO4 Blue precipitate [1][3]

Concentrated HNO3 Brown solution [1][3]

10% NaOH Solution Purple solution [1][2][3]

Synthesis
The manufacturing of Acid Green 20 involves a multi-step diazotization and coupling process.

Logical Flow of Synthesis
Below is a diagram illustrating the key steps in the synthesis of Acid Green 20.
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Caption: Synthesis pathway of Acid Green 20.

Spectral and Toxicological Data
Detailed quantitative spectral and toxicological data for Acid Green 20 are not extensively

available in the scientific literature.

Table 3: Spectral Properties
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Parameter Value Reference

UV-Vis Absorption Maxima

(λmax)
Data not available

Molar Extinction Coefficient (ε) Data not available

Fluorescence Excitation

Maxima
Data not available

Fluorescence Emission

Maxima
Data not available

Fluorescence Quantum Yield

(Φ)
Data not available

Table 4: Toxicological and Safety Information

Parameter Information Reference

Acute Toxicity (LD50/LC50) Unlisted [2]

Carcinogenicity
Not listed by ACGIH, IARC,

NIOSH, NTP, or OSHA
[2]

Mutagenicity Mutagenicity data reported [2]

Hazards

Harmful if swallowed. May

cause eye, skin, and

respiratory tract irritation.

Possible risks of irreversible

effects.

[2]

Handling Precautions

Wear appropriate protective

eyeglasses, gloves, and

clothing. Use in a well-

ventilated area or with an

approved respirator.

[2]

Experimental Protocols
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While specific protocols for the use of Acid Green 20 in a research laboratory setting are

scarce, this section provides a detailed protocol for its decolorization based on a published

study and a general protocol for dyeing wool.

Protocol for Sonocatalytic Decolorization of Acid Green
20
This protocol is based on the optimization of Acid Green 20 decolorization using ultrasound

and hydrogen peroxide.[2]

Objective: To achieve efficient decolorization of an aqueous solution of Acid Green 20.

Materials:

Acid Green 20

Hydrogen peroxide (H₂O₂) solution (30%)

Sulfuric acid (H₂SO₄) and Sodium hydroxide (NaOH) for pH adjustment

Ultrasonic bath or probe with controllable power output

pH meter

Spectrophotometer

Deionized water

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Acid Green 20 in deionized water.

pH Adjustment: Adjust the initial pH of the Acid Green 20 solution to approximately 4.85

using H₂SO₄ or NaOH.

Addition of H₂O₂: Add hydrogen peroxide to the solution to achieve a final concentration of

approximately 1.94 mM.
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Ultrasonic Irradiation: Submerge the reaction vessel in an ultrasonic bath or place the

ultrasonic probe in the solution. Apply an ultrasonic power density of 1.08 W/mL.

Reaction Time: Irradiate the solution for a sufficient duration, monitoring the decolorization

progress.

Analysis: At regular intervals, withdraw aliquots of the solution and measure the absorbance

at the wavelength of maximum absorption (λmax) for Acid Green 20 using a

spectrophotometer to determine the extent of decolorization.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3273268?utm_src=pdf-custom-synthesis
https://www.histology.leeds.ac.uk/what-is-histology/histological_stains.php
https://www.bohrium.com/paper-details/optimization-for-decolorization-of-azo-dye-acid-green-20-by-ultrasound-and-h2o2-using-response-surface-methodology/811837150893965312-2949
https://www.bohrium.com/paper-details/optimization-for-decolorization-of-azo-dye-acid-green-20-by-ultrasound-and-h2o2-using-response-surface-methodology/811837150893965312-2949
https://www.bohrium.com/paper-details/optimization-for-decolorization-of-azo-dye-acid-green-20-by-ultrasound-and-h2o2-using-response-surface-methodology/811837150893965312-2949
https://www.researchgate.net/publication/244338714_Reactive_dye_decolorization_using_combined_ultrasoundH_2O_2
https://www.researchgate.net/publication/26777011_Optimization_for_Decolorization_of_Azo_Dye_Acid_Green_20_by_Ultrasound_and_H2O2_Using_Response_Surface_Methodology
https://www.mdpi.com/2305-7084/7/5/86
https://www.benchchem.com/product/b3273268#acid-green-20-cas-number-5850-39-5
https://www.benchchem.com/product/b3273268#acid-green-20-cas-number-5850-39-5
https://www.benchchem.com/product/b3273268#acid-green-20-cas-number-5850-39-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3273268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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